Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027227 Isoquinoline-5-sulfonyl Chloride, Hydrochloride 105627-79-0 Inquiry
VC027271 D-Lyxose 1114-34-7 Inquiry
VC027235 1-(5-Isoquinolinesulfonyl)piperazine Hydrochloride 141543-63-7 Inquiry
VC027233 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride 141543-65-9 Inquiry
VC027205 N5-(1-Iminoethyl) L-Ornithine Hydrochloride 150403-88-6 Inquiry
VC027269 D-Lyxono-1,4-lactone 15384-34-6 Inquiry
VC027261 Lewis X Trisaccharide, Methyl Glycoside 176106-81-3 Inquiry
VC027221 2,3-O-Isopropylidene-α-L-sorbofuranose 17682-71-2 Inquiry
VC027257 Lewis A Trisaccharide, Methyl Glycoside 186315-40-2 Inquiry
VC027199 4-Hydroxy-1-phenylpyrazolo[3,4-d]pyrimidine 21314-17-0 Inquiry
VC027201 (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone 24047-72-1 Inquiry
VC027245 Lauroylcholine Chloride 25234-60-0 Inquiry
VC027225 Isoquinoline-5-sulfonic Acid 27655-40-9 Inquiry
VC027213 Indolyl-3-(ethyl-β-bromide) 3389-21-7 Inquiry
VC027219 2’,3’-O-Isopropylideneguanosine 362-76-5 Inquiry
VC027275 D-Lyxosylamine 39840-37-4 Inquiry
VC027207 2-Iminopiperidine, Hydrochloride 41419-55-0 Inquiry
VC027239 Lactal Hexaacetate 51450-24-9 Inquiry
VC027255 Lewis A Trisaccharide 56570-03-7 Inquiry
VC027243 Lactose Octaacetate 6291-42-5 Inquiry
VC027241 D-Lactose Monohydrate 64044-51-5 Inquiry
VC027251 Chromomycin A3 7059-24-7 Inquiry
VC027259 Lewis X Trisaccharide 71208-06-5 Inquiry
VC027263 Lewis Y Tetrasaccharide 82993-43-9 Inquiry
VC027265 Linoleic Acid-1-13C 98353-71-0 Inquiry


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